Cas no 179324-87-9 (Bortezomib Intermediate A)

• Product Name: Bortezomib Intermediate A
• CAS No: 179324-87-9
• MF: C₁₇H₂₉BF₃NO₄
• MW: 379.222676038742
• MDL: MFCD10566030
• CID: 66123
• PubChem ID: 44244713
• Update Time: 2026-05-20

Bortezomib Intermediate A Chemical and Physical Properties

Names and Identifiers

• (aR,3aS,4S,6S,7aR)-Hexahydro-3a,8,8-trimethyl-alpha-(2-methylpropyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-trifluoroacetate
• (R)-BoroLeu-(+)-Pinanediol trifluoroacetate
• (1R)-(S)-Pinanediol 1-ammonium trifluoroacetate-3-methylbutane-1-boronate
• (1R)-(S)-PINANEDIOL-1-AMINO-3-METHYLBUTANE-1-BORONATE, TRIFLUOROACETATE
• (R)-BoroLeu-(+)-Pinanediol-CF3COOH
• (R)-BoroLeu-(+)-pinanediol-trifluoroacetate
• (R)-Boroleucine-(1S,2S,3R,5S)-(+)-pinanediol ester trifluoroacetate
• (αR)-(1S,2S,3R,5S)-P
• (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetate
• (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
• (aR,3aS,4S,6S,7aR)-Hexahydro-3a,8,8-trimethyl-α-(2-methylpropyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-trifluoroacetate
• Bortezomib INT A
• Ixazomib intermediate
• Bortezomib Intermediates
• Bortezomib Intermediate 1
• Bortezomib Intermediate A
• Pinanedioltrifluoroacetate salt-
• (R)-BoroLeu-(+)-Pinanediol-CF3CO2H
• (R)-BoroLeu-(+)-Pinanediol-CF3COOH N-4
• (R)-3-METHYL-1-((3AS,4S,6S,7AR)-3A,5,5-TRIMETHYLHEXAHYDRO-4,6-METHANOBENZO[D][1,3,2]DIOXABOROL-2-YL)BUTAN-1-AMINE 2,2,2-TRIFLUOROACETATE
• (1R)-(S)-Pinanediol 1-ammoni
• (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02?]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid
• (R)-BoroLeu-(+)-Pinanedioltrifluoroacetate
• AC-2355
• (1R)-3-METHYL-1-[(1S,2S,6R,8S)-2,9,9-TRIMETHYL-3,5-DIOXA-4-BORATRICYCLO[6.1.1.0(2),?]DECAN-4-YL]BUTAN-1-AMINE; TRIFLUOROACETIC ACID
• Z3082065227
• (aR,3aS,4S,6S,7aR)-Hexahydro-3a,8,8-trimethyl-alpha-(2-methylpropyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-trifluor oacetate
• (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decan-4-yl]butan-1-amine; trifluoroacetic acid
• MFCD10566030
• (alphaR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
• AKOS015896703
• Trifluoroacetic acid--(1R)-3-methyl-1-[(3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]butan-1-amine (1/1)
• (?R)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
• EN300-7390232
• Q-102518
• (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid
• (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0?,?]decan-4-yl]butan-1-amine; trifluoroacetic acid
• BS-2025
• A846442
• DTXSID00658025
• (R)-BOROLEU-(+)-PINANEDIOL TFA
• CS-W019140
• (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0,2,6]decan-4-yl]butan-1-amine; trifluoroacetic acid
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine, hexahydro-3a,8,8-trimethyl-alpha-(2-methylpropyl)-, (alphaR,3aS,4S,6S,7aR)-, 2,2,2-trifluoroacetate (1:1)
• AMY4256
• (aR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt

• MDL： MFCD10566030
• Inchi： 1S/C15H28BNO2.C2HF3O2/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7/h9-13H,6-8,17H2,1-5H3;(H,6,7)/t10-,11-,12+,13-,15-;/m0./s1
• InChI Key： SRFQKJZNJYTMNI-CDVUYJLHSA-N
• SMILES： FC(C(=O)O)(F)F.O1B([C@H](CC(C)C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 379.21400
• Monoisotopic Mass: 379.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 81.78000
• LogP: 4.38080

Bortezomib Intermediate A Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Bortezomib Intermediate A

Professional Introduction to Bortezomib Intermediate A (CAS No. 179324-87-9)

Bortezomib Intermediate A, identified by the chemical compound code CAS No. 179324-87-9, is a critical intermediate in the synthesis of Bortezomib, a well-known proteasome inhibitor widely used in the treatment of multiple myeloma and mantle cell lymphoma. This compound plays a pivotal role in the pharmaceutical industry, particularly in the development of targeted therapies for hematological malignancies. The increasing demand for precision medicine has highlighted the importance of high-purity intermediates like Bortezomib Intermediate A in ensuring the efficacy and safety of therapeutic agents.

The synthesis and optimization of Bortezomib Intermediate A are subjects of extensive research due to its significance in drug development. Recent advancements in synthetic methodologies have led to more efficient and scalable production processes, enabling pharmaceutical companies to meet growing market demands. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of manufacturing processes, reducing environmental impact while maintaining high yields and purity standards.

In recent years, researchers have been exploring novel derivatives of Bortezomib Intermediate A to improve its pharmacological properties. Studies have shown that modifications to its molecular structure can enhance its binding affinity to target enzymes, leading to more potent anti-cancer effects. For instance, researchers have investigated the impact of substituting specific functional groups on the intermediate's activity against proteasomes. These modifications not only improve therapeutic efficacy but also reduce side effects, making them promising candidates for clinical trials.

The role of Bortezomib Intermediate A in drug development extends beyond its use in synthesizing Bortezomib. It serves as a valuable building block for other therapeutic agents targeting various diseases. The versatility of this intermediate allows chemists to design and synthesize a wide range of compounds with potential applications in oncology, immunology, and other medical fields. This flexibility underscores the importance of investing in research and development to unlock new possibilities for treating complex diseases.

The demand for high-quality Bortezomib Intermediate A has been bolstered by the increasing prevalence of hematological malignancies worldwide. As awareness and early detection methods improve, so does the need for effective treatments. Pharmaceutical companies are continually seeking innovative ways to enhance existing therapies and develop new ones based on intermediates like CAS No. 179324-87-9. This drive for innovation is fueled by collaborations between academia and industry, which accelerate the translation of laboratory findings into market-ready products.

Quality control is paramount when dealing with pharmaceutical intermediates such as Bortezomib Intermediate A. Rigorous analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), are employed to ensure the compound's purity and consistency. These methods not only verify compliance with regulatory standards but also provide insights into structural integrity, helping researchers identify potential impurities that could affect therapeutic outcomes.

The future prospects for Bortezomib Intermediate A are bright, with ongoing research focusing on expanding its applications beyond oncology. Emerging studies suggest that derivatives of this intermediate may have anti-inflammatory and immunomodulatory properties, opening doors for treatments in autoimmune diseases and chronic inflammatory conditions. Such findings highlight the compound's potential as a versatile pharmacological tool, capable of addressing multiple therapeutic challenges.

In conclusion, Bortezomib Intermediate A (CAS No. 179324-87-9) is a cornerstone in modern drug development, particularly in the synthesis of Bortezomib and other targeted therapies. Its significance extends to various aspects of pharmaceutical research, from synthetic chemistry to clinical applications. As advancements continue to emerge, this intermediate will remain at the forefront of innovation, driving progress in precision medicine and improving patient outcomes worldwide.